3-Fluoro-5-methoxybenzaldehyde
Overview
Description
3-Fluoro-5-methoxybenzaldehyde is a chemical compound with the CAS Number: 699016-24-5 . It has a molecular weight of 154.14 and is also known by the synonyms 5-Fluoro-m-anisaldehyde and 3-Fluoro-5-formylanisole .
Molecular Structure Analysis
The IUPAC name for this compound is 3-fluoro-5-methoxybenzaldehyde . The InChI code is 1S/C8H7FO2/c1-11-8-3-6(5-10)2-7(9)4-8/h2-5H,1H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 24-29°C .Scientific Research Applications
Organic Synthesis
3-Fluoro-5-methoxybenzaldehyde: is a valuable intermediate in organic synthesis. Its molecular structure allows it to participate in various chemical reactions, such as the formation of Schiff bases, which are useful in synthesizing dyes, pigments, and pharmaceuticals . The presence of the methoxy group can also influence the electronic properties of molecules, making it a versatile reagent in designing complex organic compounds.
Pharmaceutical Research
In pharmaceutical research, 3-Fluoro-5-methoxybenzaldehyde is used to develop new medicinal compounds. Its fluorine atom is particularly significant as fluorinated compounds often have enhanced biological activity and metabolic stability. This compound could be a precursor in the synthesis of potential therapeutic agents, especially in the fields of antiviral, anticancer, and anti-inflammatory drugs .
Agrochemical Development
The compound’s reactivity makes it a candidate for creating novel agrochemicals. Its structural features can be incorporated into pesticides and herbicides, providing better selectivity and potency against agricultural pests and weeds. Research in this area focuses on developing environmentally friendly and sustainable agrochemicals .
Material Science
3-Fluoro-5-methoxybenzaldehyde: can be used in material science, particularly in the development of organic electronic materials. Its ability to donate and accept electrons makes it suitable for creating organic semiconductors, which are essential for organic light-emitting diodes (OLEDs) and solar cells .
Analytical Chemistry
In analytical chemistry, derivatives of 3-Fluoro-5-methoxybenzaldehyde can serve as analytical reagents. They can be used in chromatography as standards or in the development of novel detection methods for various analytes, leveraging the compound’s unique fluorescence or absorption properties .
Environmental Science
This compound can also play a role in environmental science research. Its derivatives may be used to study degradation processes or to develop sensors that detect environmental pollutants. The fluorine atom in its structure can be a marker in tracing the environmental fate of various organic compounds .
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment .
Mechanism of Action
Target of Action
It’s known that similar compounds, such as 2-fluoro-5-methoxybenzaldehyde, are used in the synthesis of various organic compounds , suggesting that its targets could be diverse depending on the specific context of its use.
Mode of Action
It’s known that fluoro-methoxybenzaldehydes can participate in various chemical reactions due to the presence of the aldehyde group . The fluorine atom can also influence the compound’s reactivity and interaction with its targets.
Biochemical Pathways
For instance, halogenated methoxybenzaldehydes have been found to be biosynthesized by the white rot fungus Bjerkandera adusta . The biosynthesis of these compounds involves both tyrosine and phenylalanine .
Result of Action
It’s known that the compound can be used in the synthesis of various organic compounds , suggesting that its effects could be diverse depending on the specific context of its use.
properties
IUPAC Name |
3-fluoro-5-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO2/c1-11-8-3-6(5-10)2-7(9)4-8/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBKNUJGSSUDSSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70444937 |
Source
|
| Record name | 3-Fluoro-5-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70444937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-5-methoxybenzaldehyde | |
CAS RN |
699016-24-5 |
Source
|
| Record name | 3-Fluoro-5-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70444937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Fluoro-5-methoxybenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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